Cas no 2228270-46-8 (1-4-(1H-1,2,4-triazol-1-yl)butylcyclopropan-1-amine)

• Product Name: 1-4-(1H-1,2,4-triazol-1-yl)butylcyclopropan-1-amine
• CAS No: 2228270-46-8
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 5835270
• PubChem ID: 165878713
• Update Time: 2025-06-11

1-4-(1H-1,2,4-triazol-1-yl)butylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-4-(1H-1,2,4-triazol-1-yl)butylcyclopropan-1-amine
• 1-[4-(1H-1,2,4-triazol-1-yl)butyl]cyclopropan-1-amine
• 2228270-46-8
• EN300-1727776

• Inchi： 1S/C9H16N4/c10-9(4-5-9)3-1-2-6-13-8-11-7-12-13/h7-8H,1-6,10H2
• InChI Key： BPMDYMCVZPDURK-UHFFFAOYSA-N
• SMILES： NC1(CCCCN2C=NC=N2)CC1

Computed Properties

• Exact Mass: 180.137496527g/mol
• Monoisotopic Mass: 180.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-4-(1H-1,2,4-triazol-1-yl)butylcyclopropan-1-amine

Introduction to 1-4-(1H-1,2,4-Triazol-1-Yl)Butylcyclopropan-1-Amine (CAS No. 2228270-46-8)

The compound 1-4-(1H-1,2,4-triazol-1-yl)butylcyclopropan-1-amine (CAS No. 2228270-46-8) is a highly specialized organic compound with a unique structure that combines a cyclopropane ring with a triazole moiety and an amine functional group. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug design and advanced materials development. In this article, we will delve into the structural features, synthesis methods, and recent research findings related to this compound.

The molecular structure of 1H-cyclopropane derivatives is characterized by its three-membered ring system, which imparts exceptional strain energy and reactivity. The integration of the triazole-containing compounds further enhances its chemical versatility. Triazoles are known for their aromaticity and stability, making them valuable components in various chemical frameworks. The presence of the amine group in this compound adds another layer of functionality, enabling it to participate in a wide range of chemical reactions.

Recent studies have highlighted the potential of cyclopropane derivatives in medicinal chemistry. For instance, researchers have explored the use of this compound as a building block for developing novel drug candidates targeting various therapeutic areas such as cancer, inflammation, and infectious diseases. The triazole moiety has been shown to enhance bioavailability and selectivity in drug molecules, making it an attractive feature for pharmaceutical applications.

In terms of synthesis, the preparation of 1H-cyclopropane derivatives with triazole substituents typically involves multi-step reactions. One common approach is the coupling of cyclopropane precursors with triazole intermediates under specific conditions. The use of transition metal catalysts has been reported to facilitate these reactions, leading to high yields and excellent stereochemical control. These advancements have significantly improved the scalability of synthesizing such compounds for industrial applications.

From a materials science perspective, the unique electronic properties of triazole-containing compounds make them promising candidates for use in organic electronics. Recent research has demonstrated that incorporating cyclopropane rings into triazole frameworks can enhance the electrical conductivity and stability of resulting materials. This opens up new possibilities for their application in flexible electronics and energy storage devices.

It is also worth noting that the amine functional group in this compound plays a critical role in its reactivity and compatibility with other chemical systems. Amine groups are known for their ability to form hydrogen bonds and participate in nucleophilic reactions, making them versatile for various chemical transformations. This feature has been exploited in recent studies to develop novel polymers and self-healing materials.

Despite its potential applications, the synthesis and characterization of cyclopropane derivatives with triazole substituents remain challenging due to their inherent strain energy and sensitivity to reaction conditions. Researchers continue to explore innovative strategies to overcome these limitations, including the use of microwave-assisted synthesis and green chemistry approaches.

In conclusion, 1H-cyclopropane derivatives like CAS No. 2228270-46-8 represent a fascinating class of compounds with diverse applications across multiple disciplines. Their unique structural features and functional groups make them invaluable tools for advancing scientific research and technological innovation. As ongoing studies uncover new insights into their properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.